Cas no 58419-69-5 (1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole)

• Product Name: 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole
• CAS No: 58419-69-5
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 366267
• PubChem ID: 2776489
• Update Time: 2025-10-05

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole
• 1-[4-(bromomethyl)phenyl]-1,2,4-triazole
• 1-[4-(Bromomethyl)phenyl]-1H-1,2,4-triazole
• 1H-1,2,4-Triazole,1-[4-(bromomethyl)phenyl]-
• 1-[4-(bromomethyl)phenyl]-1H-1,2,4-triazole hydrobromide hydrate
• 4-(1,2,4-Triazol-1-yl)benzyl bromide
• 1-[4-(BROMOMETHYL)PHENYL]-1H-1,2,4-TRIAZOLE 0.5 HYDROBROMIDE
• MFCD02681943
• 1-[4-(bromo-methyl)phenyl]-1H-1,2,4-triazole
• DS-14003
• A831872
• C75735
• 1-[4-(bromomethyl)-phenyl]-1h-1,2,4-triazole
• NOUAEJFAVOHNSY-UHFFFAOYSA-N
• 1-[4-(Bromomethyl)phenyl]-1H-1,2,4-triazole, AldrichCPR
• 1-[4-(bromomethyl)phenyl]-1H-1,2,4-triazol
• SCHEMBL676381
• 58419-69-5
• DTXSID50380122
• 1-(4-bromomethyl-phenyl)-1H-[1,2,4]-triazole
• AKOS015901995
• 1H-1,2,4-Triazole, 1-[4-(bromomethyl)phenyl]-
• FT-0607135

• MDL： MFCD02681943
• Inchi： 1S/C9H8BrN3/c10-5-8-1-3-9(4-2-8)13-7-11-6-12-13/h1-4,6-7H,5H2
• InChI Key： NOUAEJFAVOHNSY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 316.91600
• Monoisotopic Mass: 236.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 280 °C
• Boiling Point: 366.2℃ at 760 mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.659
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 30.71000
• LogP: 3.12030

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C(BD7521)
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole

Comprehensive Overview of 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole (CAS No. 58419-69-5)

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole, with the CAS number 58419-69-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of a bromomethyl group at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for 1,2,4-triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers are particularly interested in 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole as a precursor for designing novel drug candidates. Its unique structural features allow for further functionalization, enabling the development of targeted therapies for various diseases. This aligns with the growing trend in precision medicine and personalized healthcare, where tailored treatments are becoming increasingly important.

The compound's CAS No. 58419-69-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Scientists are exploring its potential in catalysis and polymer chemistry, where its bromomethyl group can serve as a cross-linking agent or a reactive site for polymerization. Additionally, its role in green chemistry initiatives is being investigated, as researchers seek sustainable methods to synthesize high-value chemicals with minimal environmental impact.

From an industrial perspective, 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole is utilized in the production of advanced materials, such as liquid crystals and organic semiconductors. These materials are critical for developing next-generation display technologies and optoelectronic devices, which are in high demand due to the rapid growth of the consumer electronics market. The compound's ability to form stable complexes with metals also makes it a candidate for coordination chemistry applications, including catalysis and sensor development.

In summary, 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole (CAS No. 58419-69-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and green chemistry. Its structural versatility and reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science and technology. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.